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Metolachlor-d11: A Technical Guide to Safety
and Handling
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for Metolachlor-d11. Specific quantitative toxicological data for Metolachlor-d11
is not readily available. Therefore, data for the structurally similar, non-deuterated forms,

Metolachlor and S-Metolachlor, are provided as a reasonable surrogate. The toxicological

properties are not expected to differ significantly with deuterium substitution.[1][2] Researchers

should always consult the specific Safety Data Sheet (SDS) provided by the supplier for the

most accurate and up-to-date information.

Introduction
Metolachlor-d11 is a deuterated analog of Metolachlor, a widely used chloroacetanilide

herbicide.[3] In research and development, isotopically labeled compounds like Metolachlor-
d11 are crucial tools, particularly in metabolism, pharmacokinetic, and environmental fate

studies.[1][2][4][5] The deuterium labeling allows for the tracking and quantification of the

molecule and its metabolites. While the substitution of hydrogen with deuterium does not

significantly alter the chemical reactivity, it is essential to handle this compound with the same

precautions as its non-labeled counterpart due to its potential biological activity.
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This guide provides an in-depth summary of the known safety data, handling precautions, and

emergency procedures for Metolachlor-d11, drawing from available information on

Metolachlor and S-Metolachlor.

Hazard Identification and Classification
Metolachlor is classified as a slightly toxic compound.[6] It may cause skin sensitization and is

considered harmful if swallowed.[7][8] It is also recognized as very toxic to aquatic life with

long-lasting effects.[9]

GHS Hazard Statements:

H302: Harmful if swallowed.

H317: May cause an allergic skin reaction.

H410: Very toxic to aquatic life with long lasting effects.

Quantitative Toxicological Data
The following tables summarize the available acute toxicity data for Metolachlor and S-

Metolachlor. This data should be considered representative for Metolachlor-d11 in the

absence of specific studies on the deuterated compound.

Table 1: Acute Oral and Dermal Toxicity

Species Route Endpoint Value Reference

Rat Oral LD50
1200 - 2780

mg/kg
[3][6][10]

Rat Dermal LD50 > 2000 mg/kg [3][6][10]

Rabbit Dermal LD50 > 2000 mg/kg [11]

Table 2: Acute Inhalation Toxicity
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Species Route Endpoint Value Reference

Rat Inhalation LC50 (4h) > 2.91 mg/L [11]

Table 3: Ecotoxicity Data

Organism Endpoint Value Reference

Rainbow Trout

(Oncorhynchus

mykiss)

LC50 (96h) 1.2 mg/L [9][11]

Bluegill Sunfish

(Lepomis

macrochirus)

LC50 (96h) 3.2 mg/L [11]

Water Flea (Daphnia

magna)
LC50 (48h) 11.2 mg/L [11]

Green Algae

(Pseudokirchneriella

subcapitata)

EC50 (72h) 0.006 - 0.14 mg/L [11]

Experimental Methodologies Overview
The toxicological data presented in this guide are derived from standardized studies conducted

to assess the safety of Metolachlor and S-Metolachlor. While detailed, step-by-step

experimental protocols are typically proprietary and not publicly available, the general

methodologies are outlined below.

Acute Oral Toxicity (LD50): These studies typically involve the administration of single,

graded doses of the test substance to a group of laboratory animals (e.g., rats). The animals

are observed for a set period (e.g., 14 days) for signs of toxicity and mortality. The LD50, the

dose that is lethal to 50% of the test population, is then calculated.

Acute Dermal Toxicity (LD50): This type of study involves the application of the test

substance to a shaved area of the skin of laboratory animals (e.g., rats or rabbits). The
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application site is typically covered with a porous gauze dressing for a specified duration.

The animals are observed for signs of toxicity and mortality to determine the dermal LD50.

Acute Inhalation Toxicity (LC50): In these experiments, laboratory animals (e.g., rats) are

exposed to the test substance in the form of a vapor, dust, or aerosol in an inhalation

chamber for a specified period (e.g., 4 hours). The concentration of the substance in the air

that is lethal to 50% of the test animals (LC50) is determined.

Ecotoxicity Studies: These studies assess the impact of the substance on aquatic organisms.

For example, fish (e.g., Rainbow Trout) are exposed to various concentrations of the

substance in water for a defined period (e.g., 96 hours) to determine the LC50. Similar

protocols are used for invertebrates (e.g., Daphnia magna) and algae to evaluate the

substance's environmental impact.

Handling and Storage Precautions
Proper handling and storage are critical to minimize exposure and ensure the safety of

laboratory personnel.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling Metolachlor-
d11. The following PPE is recommended:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a laboratory coat, long-sleeved shirt, and long pants to prevent skin

contact.

Respiratory Protection: If working with the solid form and there is a risk of dust generation, or

if handling solutions outside of a well-ventilated area, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and particulates should be used.
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Engineering Controls
Work in a well-ventilated laboratory, preferably in a chemical fume hood, especially when

handling the solid form or preparing solutions.

Ensure eyewash stations and safety showers are readily accessible.

Storage
Store in a tightly closed, labeled container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Store separately from food and feedstuffs.

Emergency Procedures
First Aid Measures

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

If on Skin: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation or rash occurs, get medical advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Seek immediate medical attention.

If Inhaled: Move the person to fresh air and keep comfortable for breathing. If experiencing

respiratory symptoms, call a poison center or doctor.

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as

described in Section 5.1. Avoid breathing dust or vapors.

Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

Metolachlor is very toxic to aquatic life.
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Methods for Cleaning Up:

Small Spills: For solid material, carefully sweep or scoop up and place in a suitable

container for disposal. Avoid generating dust. For liquid spills, absorb with an inert material

(e.g., sand, vermiculite) and place in a sealed container for disposal.

Large Spills: Contain the spill and prevent its spread. Notify environmental health and

safety personnel.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the material to enter drains or waterways.

Workflow and Logical Relationships
The following diagrams illustrate the general workflow for safely handling Metolachlor-d11 in a

research setting and the logical relationship of its hazard classifications.
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Caption: Safe handling workflow for Metolachlor-d11 in a laboratory setting.
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Caption: Logical relationship of Metolachlor-d11 hazard classifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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